Cas no 96246-00-3 (3-Bromo-2,4-dimethoxy-pyridine)

3-Bromo-2,4-dimethoxy-pyridine structure
96246-00-3 structure
Product Name:3-Bromo-2,4-dimethoxy-pyridine
CAS No:96246-00-3
MF:C7H8BrNO2
MW:218.047921180725
CID:828870
PubChem ID:13479764
Update Time:2024-10-25

3-Bromo-2,4-dimethoxy-pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2,4-dimethoxypyridine
    • 3-Bromo-2,4-dimethoxy-pyridine
    • PYRIDINE, 3-BROMO-2,4-DIMETHOXY-
    • 3-Bromo-2,4-dimethoxypyridine (ACI)
    • DTXSID40541826
    • 96246-00-3
    • EN300-379832
    • AKOS016007087
    • AC-27220
    • CS-0005599
    • F82029
    • AS-81959
    • DA-17053
    • MQPDFYKTAZWYQL-UHFFFAOYSA-N
    • SCHEMBL4541186
    • MDL: MFCD19441222
    • Inchi: 1S/C7H8BrNO2/c1-10-5-3-4-9-7(11-2)6(5)8/h3-4H,1-2H3
    • InChI Key: MQPDFYKTAZWYQL-UHFFFAOYSA-N
    • SMILES: BrC1C(OC)=CC=NC=1OC

Computed Properties

  • Exact Mass: 216.97384g/mol
  • Monoisotopic Mass: 216.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 31.4Ų

3-Bromo-2,4-dimethoxy-pyridine Pricemore >>

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3-Bromo-2,4-dimethoxy-pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ;  3 h, rt
1.2 Reagents: Silver carbonate Solvents: Chloroform ;  72 h, rt
Reference
Total Synthesis of (±)-Cordypyridones A and B and Related Epimers
Jones, Ian L.; Moore, Felicity K.; Chai, Christina L. L., Organic Letters, 2009, 11(23), 5526-5529

Production Method 2

Reaction Conditions
1.1 Reagents: tert-Butyl nitrite ,  Lithium bromide ,  Copper bromide (CuBr2) Solvents: Acetonitrile ;  3 h, 60 °C
Reference
Preparation of 7-azaindole compounds for inhibition of BCR-ABL tyrosine kinases
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ;  3 h, rt
1.2 Reagents: Silver carbonate Solvents: Chloroform ;  72 h, rt
Reference
Collective synthesis of 4-hydroxy-2-pyridone alkaloids and their antiproliferation activities
Ding, Feiqing; Leow, Min Li; Ma, Jimei; William, Ronny; Liao, Hongze; et al, Chemistry - An Asian Journal, 2014, 9(9), 2548-2554

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium methoxide
Reference
Rearrangements of azabiphenylenes. The impact of nitrogen number and position
Gibson, Katharine J.; D'Alarcao, Marc; Leonard, Nelson J., Journal of Organic Chemistry, 1985, 50(14), 2462-8

Production Method 5

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ;  overnight, reflux
Reference
Azacoumarin and azathiocoumarin derivatives for use in optically active devices and changing the optical properties of the ophthalmic device
, World Intellectual Property Organization, , ,

3-Bromo-2,4-dimethoxy-pyridine Raw materials

3-Bromo-2,4-dimethoxy-pyridine Preparation Products

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